Cas no 103261-31-0 (2-ethenyl-4-methoxyphenol)
2-ethenyl-4-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-ethenyl-4-methoxyphenol
- Phenol, 2-ethenyl-4-methoxy-
-
- Inchi: 1S/C9H10O2/c1-3-7-6-8(11-2)4-5-9(7)10/h3-6,10H,1H2,2H3
- InChI Key: DFXPGUZPIQYTNQ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(OC)C=C1C=C
Experimental Properties
- Density: 1.089±0.06 g/cm3(Predicted)
- Boiling Point: 78-79 °C(Press: 0.65 Torr)
- pka: 10.25±0.48(Predicted)
2-ethenyl-4-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847804-1g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 1g |
$1086.0 | 2023-09-19 | |
| Enamine | EN300-1847804-5g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 5g |
$3147.0 | 2023-09-19 | |
| Enamine | EN300-1847804-10g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 10g |
$4667.0 | 2023-09-19 | |
| Enamine | EN300-1847804-0.05g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 0.05g |
$252.0 | 2023-09-19 | |
| Enamine | EN300-1847804-0.1g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 0.1g |
$376.0 | 2023-09-19 | |
| Enamine | EN300-1847804-0.25g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 0.25g |
$538.0 | 2023-09-19 | |
| Enamine | EN300-1847804-0.5g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 0.5g |
$847.0 | 2023-09-19 | |
| Enamine | EN300-1847804-1.0g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 1g |
$1086.0 | 2023-06-02 | |
| Enamine | EN300-1847804-2.5g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 2.5g |
$2127.0 | 2023-09-19 | |
| Enamine | EN300-1847804-5.0g |
2-ethenyl-4-methoxyphenol |
103261-31-0 | 95% | 5g |
$3147.0 | 2023-06-02 |
2-ethenyl-4-methoxyphenol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-ethenyl-4-methoxyphenol
Recent Advances in the Study of 2-Ethenyl-4-Methoxyphenol (CAS: 103261-31-0) in Chemical Biology and Pharmaceutical Research
2-Ethenyl-4-methoxyphenol (CAS: 103261-31-0) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, also known as 4-methoxystyrene-2-ol, exhibits unique chemical properties that make it a promising candidate for various therapeutic and industrial applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex molecules. This research brief aims to summarize the latest findings related to 2-ethenyl-4-methoxyphenol, providing a comprehensive overview of its current status in the field.
One of the key areas of interest in the study of 2-ethenyl-4-methoxyphenol is its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its utility in the production of flavonoids, lignans, and other polyphenolic derivatives, which are known for their antioxidant, anti-inflammatory, and anticancer properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that 2-ethenyl-4-methoxyphenol can be efficiently converted into a series of novel analogs with enhanced biological activity. The study highlighted the compound's versatility as a building block for drug discovery, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways.
In addition to its synthetic applications, 2-ethenyl-4-methoxyphenol has been investigated for its direct biological effects. A 2023 study in the European Journal of Pharmacology reported that this compound exhibits moderate antimicrobial activity against a range of Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a lead compound for the development of new antibiotics. Furthermore, preliminary in vitro studies have indicated that 2-ethenyl-4-methoxyphenol may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.
The pharmacokinetic and toxicological profiles of 2-ethenyl-4-methoxyphenol have also been the subject of recent research. A study published in Toxicology Reports evaluated the compound's metabolic stability and cytotoxicity in human liver microsomes and primary hepatocytes. The results indicated that 2-ethenyl-4-methoxyphenol is metabolized primarily via glucuronidation and sulfation pathways, with low cytotoxicity observed at therapeutic concentrations. These findings support the compound's potential as a safe and viable candidate for further preclinical development. However, the study also noted the need for additional in vivo toxicity studies to fully assess its safety profile.
Another emerging area of research involves the use of 2-ethenyl-4-methoxyphenol in polymer chemistry and materials science. Due to its vinyl group, the compound can undergo polymerization to form novel polymeric materials with potential applications in drug delivery and tissue engineering. A recent article in ACS Applied Materials & Interfaces described the synthesis of a 2-ethenyl-4-methoxyphenol-based hydrogel with tunable mechanical properties and biocompatibility. The hydrogel demonstrated sustained release of encapsulated drugs and supported cell adhesion and proliferation, highlighting its potential for biomedical applications.
Despite these promising developments, challenges remain in the widespread adoption of 2-ethenyl-4-methoxyphenol in pharmaceutical and industrial applications. One of the primary limitations is the relatively low yield of its synthetic routes, which can hinder large-scale production. Recent efforts have focused on optimizing catalytic systems and reaction conditions to improve efficiency. For example, a 2024 study in Organic Process Research & Development reported a novel palladium-catalyzed coupling reaction that significantly increased the yield of 2-ethenyl-4-methoxyphenol from its precursors. Such advancements are critical for enabling the compound's transition from laboratory-scale research to commercial applications.
In conclusion, 2-ethenyl-4-methoxyphenol (CAS: 103261-31-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to materials science, underscore its potential to address unmet medical and industrial needs. Ongoing research efforts are expected to further elucidate its mechanisms of action, optimize its synthesis, and expand its utility in various fields. As the scientific community continues to explore this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and functional materials.
103261-31-0 (2-ethenyl-4-methoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)